Cas no 23408-95-9 (Bis(dibutyldithiocarbamato-S,S')iron)

Bis(dibutyldithiocarbamato-S,S')iron structure
23408-95-9 structure
Product Name:Bis(dibutyldithiocarbamato-S,S')iron
CAS No:23408-95-9
MF:C18H36FeN2S4
MW:464.596840858459
CID:259445
Update Time:2023-08-03

Bis(dibutyldithiocarbamato-S,S')iron Chemical and Physical Properties

Names and Identifiers

    • Iron,bis(dibutylcarbamodithioato-S,S')- (9CI)
    • Bis(dibutyldithiocarbamato-S,S')iron
    • iron(2+) bis(dibutylcarbamodithioate)
    • TRA0068408
    • Inchi: 1S/2C9H19NS2.Fe/c2*1-3-5-7-10(9(11)12)8-6-4-2;/h2*3-8H2,1-2H3,(H,11,12);/q;;+2/p-2
    • InChI Key: QVMOWRWQZWIPNY-UHFFFAOYSA-L
    • SMILES: [Fe+2].[S-]C(N(CCCC)CCCC)=S.[S-]C(N(CCCC)CCCC)=S

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 112
  • Topological Polar Surface Area: 72.7
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